Cas no 374777-87-4 ((S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers))

(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (mixture of diastereomers) is a chiral intermediate used in organic synthesis and pharmaceutical research. Its structure features a tetralin core substituted with a dichlorophenyl group and a hydroxyl moiety, offering versatility in stereoselective transformations. The presence of diastereomers allows for exploration of structure-activity relationships in drug development. This compound is particularly valuable in the synthesis of bioactive molecules due to its rigid framework and functional handles for further derivatization. High purity and well-defined stereochemistry make it suitable for applications requiring precise molecular control, such as asymmetric catalysis or medicinal chemistry studies. Proper handling under inert conditions is recommended to preserve stability.

(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers) structure

374777-87-4 structure

Product Name:(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers)

CAS No:374777-87-4

MF:C₁₆H₁₄Cl₂O

MW:293.187762737274

CID:1058837

PubChem ID:9835729

Update Time:2025-06-03

(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

- (S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers)
- (S)-4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRO-1-NAPHTHALENOL (MIXTURE OF DIASTEREOMERS),YELLOW OIL
- 374777-87-4
- (4S)-4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL
- DTXSID60431518
- SCHEMBL6942616
- Inchi： 1S/C16H14Cl2O/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13/h1-5,7,9,11,16,19H,6,8H2/t11-,16?/m0/s1
- InChI Key： GZQAUCBRPSENQB-CHPOKUKFSA-N
- SMILES： ClC1=C(C=CC(=C1)[C@H]1C2C=CC=CC=2C(CC1)O)Cl

Computed Properties

Exact Mass: 292.04200
Monoisotopic Mass: 292.0421705g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23000
LogP: 4.95250

(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D435860-500mg	(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers)	374777-87-4	500mg	$ 672.00	2023-09-07
TRC	D435860-1g	(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers)	374777-87-4	1g	$ 1162.00	2023-09-07
TRC	D435860-1000mg	(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers)	374777-87-4	1g	$1143.00	2023-05-18
TRC	D435860-10mg	(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers)	374777-87-4	10mg	140.00	2021-08-14
TRC	D435860-100mg	(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers)	374777-87-4	100mg	$ 184.00	2023-09-07

(S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers) Related Literature

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2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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Related Categories

Additional information on (S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenol (Mixture of Diastereomers)

Introduction to (S)-4-(3,4-Dichlorophenyl)-1,2,3,4-Tetrahydro-1-Naphthalenol (Mixture of Diastereomers)

The compound (S)-4-(3,4-Dichlorophenyl)-1,2,3,4-Tetrahydro-1-Naphthalenol with CAS No. 374777-87-4 is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of naphthols, which are derivatives of naphthalene with hydroxyl groups attached. The presence of the dichlorophenyl group at the 4-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the importance of naphthol derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The dichlorophenyl substituent in this compound enhances its stability and bioavailability, making it a promising candidate for therapeutic interventions. Researchers have also explored its potential as a precursor for more complex molecules in medicinal chemistry.

The mixture of diastereomers in this compound adds another layer of complexity and utility. Diastereomers are stereoisomers that are not mirror images of each other and often exhibit different physical and chemical properties. This mixture can be further separated or selectively synthesized to isolate individual diastereomers for specific applications. The ability to control stereochemistry is crucial in pharmaceuticals, where even minor differences can significantly impact efficacy and safety.

In terms of synthesis, the compound can be prepared through a variety of methods, including Friedel-Crafts alkylation or acylation followed by reduction and hydroxylation steps. The use of chiral catalysts has been explored to enhance the enantioselectivity of these reactions, which is essential for obtaining the desired diastereomeric mixture with high purity.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of (S)-4-(3,4-Dichlorophenyl)-1,2,3,4-Tetrahydro-1-Naphthalenol is critical for its safe handling and disposal. Recent advancements in green chemistry have provided innovative methods for synthesizing such compounds with reduced environmental impact.

In conclusion, (S)-4-(3,4-Dichlorophenyl)-1,2,3,4-Tetrahydro-1-Naphthalenol (Mixture of Diastereomers) with CAS No. 374777-87-4 is a versatile compound with wide-ranging applications in organic synthesis and drug development. Its unique structure and stereochemical properties make it a valuable tool for researchers aiming to push the boundaries of chemical innovation.